Cas no 1206985-71-8 (N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1206985-71-8
• MF: C₁₉H₂₂N₂O₃S₂
• MW: 390.519582271576
• CID: 5811647
• PubChem ID: 45504594
• Update Time: 2025-10-31

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• AKOS024521300
• VU0522874-1
• 1206985-71-8
• F5833-4222

• Inchi： 1S/C19H22N2O3S2/c22-18(19(10-1-2-11-19)17-5-3-13-25-17)20-15-6-8-16(9-7-15)21-12-4-14-26(21,23)24/h3,5-9,13H,1-2,4,10-12,14H2,(H,20,22)
• InChI Key： XGUCXQBTVXKICD-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=CC=C(N3CCCS3(=O)=O)C=C2)=O)CCCC1

Computed Properties

• Exact Mass: 390.10718492g/mol
• Monoisotopic Mass: 390.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1206985-71-8): An Overview

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1206985-71-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a thiazolidine moiety and a thiophene ring, which contribute to its biological activity and pharmacological properties.

The thiazolidine ring, a key structural element in this compound, is known for its ability to modulate various biological processes. Thiazolidines have been extensively studied for their insulin-sensitizing effects and are used in the treatment of type 2 diabetes. The presence of the thiazolidine ring in N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide suggests that it may have similar metabolic effects, making it a promising candidate for further investigation in this area.

The thiophene ring, another critical component of the molecule, is a five-membered heterocyclic aromatic ring containing one sulfur atom. Thiophenes are widely used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the thiazolidine and thiophene rings in this compound may synergistically enhance its therapeutic potential.

Recent studies have explored the pharmacological properties of N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory effects. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings highlight the compound's potential as a lead molecule for cancer therapy.

In addition to its therapeutic applications, N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide has also been studied for its potential use in diagnostic imaging. A study published in the Journal of Medicinal Chemistry explored its use as a radiolabeled tracer for positron emission tomography (PET). The results indicated that this compound could be effectively labeled with fluorine-18 and used to image specific biological targets in vivo. This application opens up new possibilities for non-invasive diagnostic techniques in medical imaging.

The synthesis of N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide has been optimized through various synthetic routes to improve yield and purity. One efficient method involves the coupling of 4-aminothiophene with cyclopentanecarbonyl chloride followed by reaction with 4-chloroacetylthiozoline to form the final product. This synthetic strategy has been validated through multiple laboratory studies and is considered a robust approach for large-scale production.

In conclusion, N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1206985-71-8) is a multifaceted compound with promising therapeutic applications in areas such as anti-inflammatory treatment, cancer therapy, and diagnostic imaging. Its unique structural features and biological activities make it an exciting subject for further research and development in medicinal chemistry.